Cas no 1197552-25-2 (1-(6-chloropyridin-3-yl)sulfonyl-decahydroquinoline)

• Product Name: 1-(6-chloropyridin-3-yl)sulfonyl-decahydroquinoline
• CAS No: 1197552-25-2
• MF: C₁₄H₁₉ClN₂O₂S
• MW: 314.830861330032
• CID: 5450059
• PubChem ID: 43404974
• Update Time: 2023-11-24

1-(6-chloropyridin-3-yl)sulfonyl-decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• AKOS008009224
• 1-(6-chloropyridin-3-yl)sulfonyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline
• Z45506591
• 1-[(6-chloropyridin-3-yl)sulfonyl]-decahydroquinoline
• EN300-26591104
• 1197552-25-2
• Quinoline, 1-[(6-chloro-3-pyridinyl)sulfonyl]decahydro-
• 1-(6-chloropyridin-3-yl)sulfonyl-decahydroquinoline

• Inchi： 1S/C14H19ClN2O2S/c15-14-8-7-12(10-16-14)20(18,19)17-9-3-5-11-4-1-2-6-13(11)17/h7-8,10-11,13H,1-6,9H2
• InChI Key： YSGCNQFVYUXBOV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)N=C2)(=O)=O)C2C(CCCC2)CCC1

Computed Properties

• Exact Mass: 314.0855767g/mol
• Monoisotopic Mass: 314.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.5±55.0 °C(Predicted)
• pka: -2.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides